Cas no 669762-52-1 (1-Olein-2-Butyrin-3-Palmitin)

1-Olein-2-Butyrin-3-Palmitin is a structured triglyceride (STG) composed of oleic acid (C18:1), butyric acid (C4:0), and palmitic acid (C16:0) esterified to the glycerol backbone at the sn-1, sn-2, and sn-3 positions, respectively. This unique molecular configuration offers distinct metabolic and functional advantages. The presence of butyrate at the sn-2 position enhances bioavailability and rapid absorption, while oleate and palmitate contribute to stable lipid matrix formation. Such structured triglycerides are of interest in nutritional and pharmaceutical applications due to their tailored digestion kinetics and potential metabolic benefits. The product’s defined composition ensures consistency in research and formulation, making it suitable for studies on lipid metabolism, infant nutrition, and specialty dietary formulations.

1-Olein-2-Butyrin-3-Palmitin structure

Product Name:1-Olein-2-Butyrin-3-Palmitin

CAS No:669762-52-1

MF:C₄₁H₇₆O₆

MW:665.04

CID:5146185

PubChem ID:168441766

Update Time:2025-11-01

1-Olein-2-Butyrin-3-Palmitin Chemical and Physical Properties

Names and Identifiers

- (Z)-2-(Butyryloxy)-3-(palmitoyloxy)propyl oleate
- 669762-52-1
- 1-Olein-2-Butyrin-3-Palmitin
- Inchi： 1S/C41H76O6/c1-4-7-9-11-13-15-17-19-20-22-24-26-28-30-32-35-40(43)46-37-38(47-41(44)33-6-3)36-45-39(42)34-31-29-27-25-23-21-18-16-14-12-10-8-5-2/h19-20,38H,4-18,21-37H2,1-3H3/b20-19-
- InChI Key： TWKWYCVAZLLYFN-VXPUYCOJSA-N
- SMILES： C(OC(=O)CCC)(COC(=O)CCCCCCCCCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

Exact Mass: 664.56419014g/mol
Monoisotopic Mass: 664.56419014g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 47
Rotatable Bond Count: 39
Complexity: 733
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 15.6
Topological Polar Surface Area: 78.9Å²

1-Olein-2-Butyrin-3-Palmitin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	34-3073-7-25mg	1-Olein-2-Butyrin-3-Palmitin	669762-52-1	>98%	25mg	€300.00	2025-03-07

1-Olein-2-Butyrin-3-Palmitin Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 1-Olein-2-Butyrin-3-Palmitin

Chemical Profile of 1-Olein-2-Butyrin-3-Palmitin (CAS No. 669762-52-1): Applications and Recent Research Insights

1-Olein-2-Butyrin-3-Palmitin, identified by the chemical compound code CAS No. 669762-52-1, is a specialized lipid derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique fatty acid composition, exhibits distinct structural and functional properties that make it a promising candidate for various applications, particularly in the study of lipid metabolism and drug delivery systems.

The molecular structure of 1-Olein-2-Butyrin-3-Palmitin consists of a combination of oleic acid, butyric acid, and palmitic acid residues, arranged in a triglyceride-like configuration. This specific arrangement imparts a high degree of chemical stability and biological activity, making it suitable for use in experimental models and therapeutic formulations. The presence of unsaturated oleic acid chains enhances its solubility in both aqueous and lipid-based environments, facilitating its integration into diverse biological systems.

In recent years, researchers have been exploring the potential applications of 1-Olein-2-Butyrin-3-Palmitin in the context of metabolic disorders. Studies have indicated that this compound may play a role in modulating lipid droplet dynamics within cells, which is crucial for maintaining metabolic homeostasis. The interaction between 1-Olein-2-Butyrin-3-Palmitin and cellular receptors has been found to influence gene expression patterns associated with fat storage and energy expenditure, offering insights into potential therapeutic strategies for obesity and related metabolic syndromes.

Moreover, the compound has shown promise in the development of novel drug delivery systems. Its ability to form stable liposomes and micelles makes it an effective vehicle for encapsulating bioactive molecules. These formulations have been tested in preclinical studies for targeted delivery of therapeutic agents to specific tissues, enhancing treatment efficacy while minimizing side effects. The biocompatibility of 1-Olein-2-Butyrin-3-Palmitin further supports its use in such applications, as it exhibits low immunogenicity and toxicity profiles.

Recent advancements in analytical chemistry have enabled more precise characterization of 1-Olein-2-Butyrin-3-Palmitin, revealing its complex interactions with biological matrices. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular behavior, helping researchers understand how it functions within biological systems. These findings are crucial for optimizing its use in pharmaceutical formulations and ensuring its safety and efficacy.

The compound's potential role in anti-inflammatory processes has also been investigated. Studies suggest that 1-Olein-2-Butyrin-3-Palmitin can modulate inflammatory pathways by interacting with key signaling molecules. This property makes it a candidate for developing treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate inflammation without significant immunosuppressive effects is a significant advantage over existing therapies.

In conclusion, 1-Olein-2-Butyrin-3-Palmitin (CAS No. 669762-52-1) represents a versatile and promising compound with diverse applications in biochemical research and pharmaceutical development. Its unique structural properties, combined with its biological activities, make it an invaluable tool for studying lipid metabolism, developing drug delivery systems, and exploring new therapeutic strategies for metabolic disorders and inflammatory conditions. As research continues to uncover more about its mechanisms of action, the potential uses of this compound are likely to expand further.